Cas no 2228815-61-8 ((1-methyl-1H-indol-2-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-1H-indol-2-yl)methanesulfonyl chloride
• CAS No: 2228815-61-8
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 6150072
• PubChem ID: 165869037
• Update Time: 2025-06-08

(1-methyl-1H-indol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-2-yl)methanesulfonyl chloride
• EN300-2003227
• 2228815-61-8

• Inchi： 1S/C10H10ClNO2S/c1-12-9(7-15(11,13)14)6-8-4-2-3-5-10(8)12/h2-6H,7H2,1H3
• InChI Key： KQAJZKAKEIJNBP-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC2C=CC=CC=2N1C)(=O)=O

Computed Properties

• Exact Mass: 243.0120774g/mol
• Monoisotopic Mass: 243.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4Ų

Additional information on (1-methyl-1H-indol-2-yl)methanesulfonyl chloride

Introduction to (1-methyl-1H-indol-2-yl)methanesulfonyl chloride (CAS No. 2228815-61-8)

(1-methyl-1H-indol-2-yl)methanesulfonyl chloride (CAS No. 2228815-61-8) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as electrophilic reagents in various chemical reactions. The unique structure of (1-methyl-1H-indol-2-yl)methanesulfonyl chloride makes it an excellent candidate for the synthesis of complex molecules, particularly those with indole scaffolds, which are prevalent in many biologically active compounds.

The indole scaffold is a fundamental building block in numerous natural products and synthetic drugs, known for its diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The methanesulfonyl group in (1-methyl-1H-indol-2-yl)methanesulfonyl chloride enhances the reactivity and functional versatility of the indole core, making it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the utility of (1-methyl-1H-indol-2-yl)methanesulfonyl chloride. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the efficient synthesis of substituted indoles via nucleophilic substitution reactions. The high reactivity and selectivity of (1-methyl-1H-indol-2-yl)methanesulfonyl chloride allowed for the preparation of a wide range of indole derivatives with high yields and excellent purity.

In the context of medicinal chemistry, (1-methyl-1H-indol-2-yl)methanesulfonyl chloride has been utilized in the design and synthesis of small molecule inhibitors targeting various disease-related proteins. A notable example is its application in the development of inhibitors for protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and other diseases. The sulfonyl chloride functionality facilitates the formation of covalent bonds with specific amino acid residues on target proteins, thereby enhancing the potency and selectivity of the inhibitors.

The safety and stability of (1-methyl-1H-indol-2-yl)methanesulfonyl chloride are also important considerations for its practical use in laboratory settings. Proper handling and storage conditions are essential to maintain its reactivity and prevent degradation. It is recommended to store this compound under an inert atmosphere at low temperatures to minimize exposure to moisture and air, which can lead to hydrolysis and loss of activity.

In addition to its applications in organic synthesis and drug discovery, (1-methyl-1H-indol-2-yl)methanesulfonyl chloride has potential uses in materials science. The indole scaffold can be incorporated into polymers and other materials to impart specific functional properties, such as fluorescence or redox activity. Recent research has explored the use of indole-based compounds in the development of advanced materials for sensing, imaging, and energy storage applications.

The environmental impact of chemical compounds is an increasingly important consideration in modern chemistry. Studies on the biodegradability and ecotoxicity of (1-methyl-1H-indol-2-yl)methanesulfonyl chloride are ongoing to ensure its safe use and disposal. Preliminary data suggest that this compound does not pose significant environmental risks when handled properly.

In conclusion, (1-methyl-1H-indol-2-yl)methanesulfonyl chloride (CAS No. 2228815-61-8) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an essential tool for researchers aiming to develop novel compounds with diverse biological activities and functional properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its importance in various scientific fields.